Cas no 875156-25-5 (1-(2-methanesulfonylbenzoyl)-4-phenylpiperazine)

1-(2-Methanesulfonylbenzoyl)-4-phenylpiperazine is a synthetic organic compound featuring a piperazine core substituted with a phenyl group and a 2-methanesulfonylbenzoyl moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The methanesulfonyl group enhances electron-withdrawing characteristics, while the phenylpiperazine scaffold contributes to potential bioactivity, particularly in CNS-targeted applications. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound’s stability under standard conditions and compatibility with common synthetic protocols further underscore its utility in medicinal chemistry. Suitable for controlled derivatization, it serves as a versatile building block for developing novel therapeutic agents or biochemical probes.

1-(2-methanesulfonylbenzoyl)-4-phenylpiperazine structure

875156-25-5 structure

Product Name:1-(2-methanesulfonylbenzoyl)-4-phenylpiperazine

CAS No:875156-25-5

MF:C₁₈H₂₀N₂O₃S

MW:344.428003311157

CID:6364253

PubChem ID:7177788

Update Time:2025-10-29

1-(2-methanesulfonylbenzoyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

- 1-(2-methanesulfonylbenzoyl)-4-phenylpiperazine
- (2-methylsulfonylphenyl)-(4-phenylpiperazin-1-yl)methanone
- Methanone, [2-(methylsulfonyl)phenyl](4-phenyl-1-piperazinyl)-
- SR-01000022363-1
- SR-01000022363
- 875156-25-5
- Z27768397
- AKOS017052453
- (2-(methylsulfonyl)phenyl)(4-phenylpiperazin-1-yl)methanone
- F2556-0225
- Inchi： 1S/C18H20N2O3S/c1-24(22,23)17-10-6-5-9-16(17)18(21)20-13-11-19(12-14-20)15-7-3-2-4-8-15/h2-10H,11-14H2,1H3
- InChI Key： HKIAWAYODUJCKO-UHFFFAOYSA-N
- SMILES： C(C1=CC=CC=C1S(C)(=O)=O)(N1CCN(C2=CC=CC=C2)CC1)=O

Computed Properties

Exact Mass: 344.11946368g/mol
Monoisotopic Mass: 344.11946368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 529
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 66.1Å²

Experimental Properties

Density: 1.268±0.06 g/cm3(Predicted)
Boiling Point: 592.2±50.0 °C(Predicted)
pka: 2.81±0.10(Predicted)

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2556-0225-2μmol	1-(2-methanesulfonylbenzoyl)-4-phenylpiperazine	875156-25-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2556-0225-5μmol	1-(2-methanesulfonylbenzoyl)-4-phenylpiperazine	875156-25-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2556-0225-10μmol	1-(2-methanesulfonylbenzoyl)-4-phenylpiperazine	875156-25-5	90%+	10μl	$69.0	2023-05-16
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Life Chemicals	F2556-0225-1mg	1-(2-methanesulfonylbenzoyl)-4-phenylpiperazine	875156-25-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2556-0225-2mg	1-(2-methanesulfonylbenzoyl)-4-phenylpiperazine	875156-25-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2556-0225-3mg	1-(2-methanesulfonylbenzoyl)-4-phenylpiperazine	875156-25-5	90%+	3mg	$63.0	2023-05-16
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